(5-chloro-2-methoxyphenyl)(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19ClN2O2S/c1-13-5-3-4-6-14(13)12-25-19-21-9-10-22(19)18(23)16-11-15(20)7-8-17(16)24-2/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: IPXXMVIOLGJAKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NCCN2C(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C19H19ClN2O2S
• Molecular Weight: 374.9 g/mol

Description

(5-chloro-2-methoxyphenyl)(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C19H19ClN2O2S and its molecular weight is 374.88. The purity is usually 95%.
BenchChem offers high-quality (5-chloro-2-methoxyphenyl)(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-chloro-2-methoxyphenyl)(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Agents for Parkinson's Disease

One notable application of related compounds is in the development of PET (Positron Emission Tomography) imaging agents for Parkinson's disease. The synthesis of a compound, HG-10-102-01, demonstrated potential for imaging LRRK2 enzyme, which plays a significant role in the pathophysiology of Parkinson's Min Wang et al., 2017.

Antimicrobial and Antioxidant Properties

Compounds with similar structures have been synthesized and tested for their antimicrobial activity. A series of novel imidazole bearing isoxazole derivatives showed potential antimicrobial properties Hitendra K. Maheta et al., 2012. Furthermore, derivatives have been identified with significant antioxidant activities, suggesting their usefulness in combating oxidative stress-related diseases Sandhya Vyjayanthy Satheesh et al., 2017.

Synthesis and Characterization of Materials

The synthesis and characterization of oligobenzimidazoles, which include related compounds, have been explored for their electrochemical, electrical, optical, thermal, and rectification properties. This research signifies the compound's potential in the development of new materials with unique electronic and optical properties Siddeswaran Anand et al., 2018.

Novel Synthetic Routes and Drug Development

Research also extends into novel synthetic routes for producing compounds with potential therapeutic applications. For example, the synthesis of derivatives for their potential use in treating hypertension highlights the broader pharmacological relevance of these chemical structures D. Carini et al., 1991.